Cas no 1379351-33-3 (8-Bromo-4-chloropyrido[3,4-d]pyrimidine)

• Product Name: 8-Bromo-4-chloropyrido[3,4-d]pyrimidine
• CAS No: 1379351-33-3
• MF: C₇H₃BrClN₃
• MW: 244.475818872452
• CID: 6941253
• PubChem ID: 118988793
• Update Time: 2025-05-08

8-Bromo-4-chloropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1379351-33-3
• 8-Bromo-4-chloropyrido[3,4-d]pyrimidine
• SAA02027

• Inchi： 1S/C7H3BrClN3/c8-6-5-4(1-2-10-6)7(9)12-3-11-5/h1-3H
• InChI Key： ISFOJKOJUMUAHZ-UHFFFAOYSA-N
• SMILES： BrC1C2C(=C(N=CN=2)Cl)C=CN=1

Computed Properties

• Exact Mass: 242.91989Da
• Monoisotopic Mass: 242.91989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų